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Compound of Interest

Compound Name:
2-Benzyl-2-dimethylamino-1-(4-

morpholinophenyl)-1-butanone

Cat. No.: B048418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Irgacure 369 as a

photoinitiator for the fabrication of hydrogels for a variety of biomedical applications, including

tissue engineering, drug delivery, and 3D cell culture.

Introduction to Irgacure 369
Irgacure 369 is a highly efficient, Type I photoinitiator used to initiate the photopolymerization of

unsaturated prepolymers, such as acrylates, in combination with mono- or multifunctional

monomers upon exposure to ultraviolet (UV) light.[1] Its chemical name is 2-Benzyl-2-

dimethylamino-1-(4-morpholinophenyl)-butanone-1. As a Type I photoinitiator, Irgacure 369

undergoes a unimolecular cleavage (α-cleavage) upon UV absorption to generate two free

radicals, which then initiate the polymerization chain reaction. This process is highly efficient

and allows for rapid curing. Irgacure 369 is particularly well-suited for pigmented UV curable

systems.[1]

Key Properties of Irgacure 369:
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Property Value Reference

Chemical Name

2-Benzyl-2-dimethylamino-1-

(4-morpholinophenyl)-

butanone-1

[1]

Molecular Weight 366.5 g/mol [1]

Appearance Slightly yellow powder [1]

Melting Point 110-114°C [1]

UV Absorption Maximum ~369 nm [2]

Solubility ( g/100g solution at

20°C)

Acetone: 17, Butyl Acetate: 11,

Toluene: 27,

Hexanedioldiacrylate (HDDA):

5

[1]

Mechanism of Photopolymerization
The photopolymerization process initiated by Irgacure 369 involves three main stages:

initiation, propagation, and termination.

Initiation: Upon exposure to UV radiation, Irgacure 369 absorbs photons and undergoes α-

cleavage, forming two distinct free radicals.

Propagation: These highly reactive free radicals attack the double bonds of the monomer or

prepolymer (e.g., acrylated gelatin or polyethylene glycol diacrylate), creating a new radical.

This new radical then reacts with other monomers, propagating the polymer chain.

Termination: The polymerization process continues until the growing polymer chains are

terminated, either by combining two radicals or through disproportionation.
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Caption: Photopolymerization mechanism of hydrogels using Irgacure 369.

Experimental Protocols
Materials and Equipment

Prepolymers: Poly(ethylene glycol) diacrylate (PEGDA), Gelatin Methacrylate (GelMA)

Photoinitiator: Irgacure 369

Solvent: Phosphate-buffered saline (PBS), cell culture medium, or other appropriate aqueous

solutions

UV Light Source: 365 nm UV lamp with controlled intensity

Molds: Polydimethylsiloxane (PDMS) or other suitable material for casting hydrogels

Standard laboratory equipment: Vortex mixer, sonicator, analytical balance, pH meter, etc.

Preparation of Precursor Solution
This protocol provides a general guideline. The optimal concentrations of the prepolymer and

Irgacure 369 should be determined experimentally based on the desired hydrogel properties.

Dissolve the Prepolymer:

For PEGDA hydrogels, dissolve the desired amount of PEGDA (e.g., 10-20% w/v) in PBS.
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For GelMA hydrogels, dissolve lyophilized GelMA (e.g., 5-15% w/v) in PBS at 37°C with

gentle stirring.

Prepare Irgacure 369 Stock Solution: Due to its limited water solubility, a stock solution of

Irgacure 369 is often prepared in a more soluble solvent like dimethyl sulfoxide (DMSO) or

methanol. However, for biomedical applications, direct dissolution in the aqueous prepolymer

solution is preferred to avoid solvent cytotoxicity. Gentle heating and sonication can aid

dissolution.

Add Photoinitiator to Prepolymer Solution: Add the Irgacure 369 solution to the prepolymer

solution to achieve the desired final concentration (typically 0.05% to 1% w/v). Mix

thoroughly by vortexing or sonicating until the photoinitiator is completely dissolved. If

working with cells, ensure the solution is sterile and at a physiological pH.

Photopolymerization Procedure
Pipette the Precursor Solution: Pipette the precursor solution into the desired molds.

UV Curing: Expose the precursor solution to UV light (typically 365 nm). The exposure time

and light intensity will depend on the concentration of Irgacure 369, the prepolymer

concentration, and the desired degree of crosslinking.

Washing: After polymerization, wash the hydrogels extensively with PBS or cell culture

medium to remove any unreacted photoinitiator and other cytotoxic components.[3]
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Caption: Experimental workflow for hydrogel photopolymerization.
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Data Presentation: Influence of Irgacure 369
Concentration
The concentration of Irgacure 369 significantly impacts the final properties of the hydrogel. The

following tables summarize expected trends based on available data for similar photoinitiators.

Table 1: Recommended Starting Concentrations of Irgacure 369 for Various Applications

Application
Recommended
Concentration (% w/v)

Reference

Photopolymers for Imaging 0.5 - 5 [1]

Pigmented Coatings 1 - 4 [1]

Offset and Screen Inks 2 - 4 [1]

Table 2: Effect of Photoinitiator Concentration on Hydrogel Properties (General Trends)
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Property
Effect of Increasing
Photoinitiator
Concentration

Rationale

Crosslinking Density Increases

Higher initiator concentration

leads to more initiation sites

and a denser polymer network.

Mechanical Stiffness (e.g.,

Young's Modulus)
Increases

A denser network results in a

stiffer material.

Swelling Ratio Decreases

A more tightly crosslinked

network restricts the uptake of

water.

Gelation Time Decreases

More free radicals are

generated, leading to faster

polymerization.

Cell Viability
Decreases (at higher

concentrations)

Unreacted photoinitiator and

byproducts can be cytotoxic.[4]

[5]

Table 3: Cytotoxicity of Irgacure 369 in PEGDA Hydrogels

Irgacure 369
Concentration (%
wt)

IC50 (Inhibitory
Extract
Concentration)

Cytotoxicity Level Reference

0.5 45% Cytotoxic [4]

1.0 56% Cytotoxic [4]

2.0 37% Cytotoxic [4]

3.0 13% More Cytotoxic [4]

Note: The study indicates that even at 0.5% wt, Irgacure 369 exhibits cytotoxicity. Aging the

samples in water can significantly reduce the cytotoxic potential.[4]
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Comparison with Irgacure 2959
Irgacure 2959 is a commonly used photoinitiator for biomedical applications due to its relatively

good water solubility and lower cytotoxicity compared to other initiators. While specific

comparative data for Irgacure 369 is limited in the context of hydrogels, some general

comparisons can be made.

Feature Irgacure 369 Irgacure 2959

Water Solubility Limited Relatively good

UV Absorption
Higher absorptivity, especially

in pigmented systems[1]
Lower absorption

Cytotoxicity Potentially higher

Generally considered more

cytocompatible at low

concentrations[5]

Applications
Inks, coatings, pigmented

systems[1]

Widely used in hydrogels for

cell encapsulation and tissue

engineering[2]
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Problem Possible Cause Suggested Solution

Incomplete or slow gelation

- Insufficient UV light intensity

or exposure time- Low

photoinitiator concentration-

Oxygen inhibition

- Increase UV intensity or

exposure time- Increase

Irgacure 369 concentration-

Perform polymerization in a

nitrogen atmosphere

Brittle hydrogels

- High prepolymer

concentration- High

photoinitiator concentration

leading to excessive

crosslinking

- Decrease prepolymer

concentration- Decrease

Irgacure 369 concentration

Low cell viability

- High photoinitiator

concentration- Prolonged UV

exposure

- Use the lowest effective

concentration of Irgacure 369-

Minimize UV exposure time-

Thoroughly wash hydrogels

after polymerization

Safety and Handling
Irgacure 369 should be handled in accordance with good industrial hygiene and safety

practices. It is sensitive to visible light and any exposure to sunlight should be avoided. Keep

the container tightly closed and protected from light. For detailed safety information, refer to the

manufacturer's Safety Data Sheet (SDS).[1]

Conclusion
Irgacure 369 is a potent photoinitiator that can be effectively used for the photopolymerization

of hydrogels. Its high efficiency allows for rapid curing, which can be advantageous in various

applications. However, researchers must carefully optimize its concentration and the UV curing

conditions to balance the desired mechanical properties with the need for high cell viability,

particularly in biomedical applications. The information provided in these notes serves as a

starting point for developing robust and reproducible protocols for hydrogel synthesis using

Irgacure 369.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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